5-{2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}-1,3-dimethyl-1H-pyrazolo[3,4-d][1,3]thiazole

• IUPAC Name: 5-[1-(1,3-dimethylpyrazolo[3,4-d][1,3]thiazol-5-yl)piperidin-2-yl]-3-(2-methoxyethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H22N6O2S/c1-10-13-14(21(2)19-10)18-16(25-13)22-8-5-4-6-11(22)15-17-12(20-24-15)7-9-23-3/h11H,4-9H2,1-3H3
• InChI Key: VWLANIZIKRTPDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1SC(=N2)N3CCCCC3C4=NC(=NO4)CCOC)C
• Molecular Formula: C16H22N6O2S
• Molecular Weight: 362.5 g/mol

Description

The compound is part of a broader class of chemicals that have garnered attention in scientific research for their potential applications across various fields, including medicinal chemistry. Compounds like 5-{2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}-1,3-dimethyl-1H-pyrazolo[3,4-d][1,3]thiazole are synthesized and analyzed for their unique molecular structures, which confer specific physical and chemical properties.

Synthesis Analysis

The synthesis of compounds similar to the one typically involves multistep chemical reactions, aiming to introduce specific functional groups that define their activity and properties. For instance, Hanna et al. (1995) synthesized 5-(pyrazol-3-yl)thiadiazole and oxadiazole derivatives from 5-arylazo-3-carbethoxy-4-methoxy-1-phenylpyrazole, demonstrating the complexity and precision required in such chemical syntheses (Hanna, M., Girges, M. M., Rasała, D., & Gawinecki, R., 1995).

Molecular Structure Analysis

The molecular structure of these compounds is often elucidated using advanced spectroscopic techniques. Khalid et al. (2016) discussed the synthesis of 1,3,4-oxadiazole bearing compounds, highlighting how modern spectroscopic techniques are essential for elucidating the structures of synthesized compounds (Khalid, H. et al., 2016).

Chemical Reactions and Properties

The chemical reactivity and interactions of these compounds are crucial for their potential applications. For example, Kayukova et al. (2018) investigated the Boulton–Katritzky rearrangement of 5-aryl-3-[2-(piperidin-1-yl)ethyl]-1,2,4-oxadiazoles, shedding light on their chemical stability and reactivity under different conditions (Kayukova, L. et al., 2018).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are integral to their application. Kumara et al. (2017) conducted crystal structure studies and DFT calculations on novel oxadiazole derivatives, providing insights into their physical characteristics and behavior under various conditions (Kumara, K. et al., 2017).

Chemical Properties Analysis

Understanding the chemical properties, including reactivity with other substances, stability, and degradation pathways, is crucial for determining the practical applications of these compounds. The synthesis and evaluation of antimicrobial activity by Krolenko et al. (2016) of 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole derivatives, which include structural elements similar to the query compound, demonstrate the importance of chemical properties analysis (Krolenko, K., Vlasov, S., & Zhuravel, I. A., 2016).